rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid hydrochloride, trans

Specification

• CAS No.: 1955556-97-4
• Molecular Formula: C9H14ClN3O2
• Molecular Weight: 231.68 g/mol
• IUPAC Name: (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C9H13N3O2.ClH/c1-12-5-6(2-11-12)7-3-10-4-8(7)9(13)14;/h2,5,7-8,10H,3-4H2,1H3,(H,13,14);1H/t7-,8+;/m0./s1
• Standard InChI Key: JOKSYTADTOKCDV-KZYPOYLOSA-N
• Isomeric SMILES: CN1C=C(C=N1)[C@@H]2CNC[C@H]2C(=O)O.Cl
• Canonical SMILES: CN1C=C(C=N1)C2CNCC2C(=O)O.Cl

Introduction

rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid hydrochloride, trans is a complex organic compound that has garnered attention in the field of chemical research due to its unique structural properties and potential applications. This compound is a hydrochloride salt of a pyrrolidine derivative, which includes a pyrazole ring attached to the pyrrolidine backbone.

Synthesis and Preparation

The synthesis of rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid hydrochloride, trans typically involves the formation of the pyrrolidine core followed by the attachment of the pyrazole ring. This process may involve several steps, including condensation reactions and stereoselective transformations to achieve the desired stereochemistry.

Applications and Research Findings

While specific applications of rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid hydrochloride, trans are not widely documented, compounds with similar structures are often explored for their potential in pharmaceuticals and materials science. The presence of both pyrrolidine and pyrazole rings suggests potential biological activity, as these motifs are found in various biologically active molecules.

Safety and Handling

rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid hydrochloride, trans is classified as an irritant and should be handled with caution. Proper laboratory safety protocols should be followed, including the use of protective equipment and ventilation.

Safety Data

Hazard	Description
Irritation	May cause skin and eye irritation.
Inhalation	Avoid inhalation of dust or vapors.
Storage	Store in a cool, dry place away from incompatible substances.